Cas no 539-70-8 (2,7-Octadien-4-one, 2-methyl-6-methylene-)

• Product Name: 2,7-Octadien-4-one, 2-methyl-6-methylene-
• CAS No: 539-70-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 355955
• PubChem ID: 6430826
• Update Time: 2025-04-19

2,7-Octadien-4-one, 2-methyl-6-methylene- Chemical and Physical Properties

Names and Identifiers

• 2,7-Octadien-4-one, 2-methyl-6-methylene-
• 2-methyl-6-methylideneocta-2,7-dien-4-one
• 1U1
• 1Y1&amp
• 2-Methyl-6-methyleneocta-2,7-dien-4-one
• Myrcenon
• Myrcenone
• U1V1YU1&amp
• 539-70-8
• SCHEMBL2167142
• ipsdienone
• C20944
• Q27158228
• DTXSID70424017
• 2-methyl-6-methylene-2,7-octadien-4-one
• CHEBI:84966
• RPDIIOSMVGHNKJ-UHFFFAOYSA-N

• Inchi： 1S/C10H14O/c1-5-9(4)7-10(11)6-8(2)3/h5-6H,1,4,7H2,2-3H3
• InChI Key： RPDIIOSMVGHNKJ-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)CC(=C)C=C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 218.5°C at 760 mmHg
• Flash Point: 83.7°C
• Refractive Index: 1.458
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids